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Compound of Interest

Compound Name: Formononetin-D3

Cat. No.: B12403468

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, immediate safety and logistical information for the handling and
disposal of Formononetin-D3, ensuring the safety of laboratory personnel and the integrity of
research.

Hazard Identification and Classification

Formononetin-D3 is a deuterated form of Formononetin. While specific data for the deuterated
compound is limited, the safety profile is considered analogous to that of Formononetin. Based
on available Safety Data Sheets (SDS), Formononetin is classified as a hazardous substance.

[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.
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e H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictogram:

e GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety when handling Formononetin-D3. The following table summarizes the required

PPE.

Protection Type Required Equipment

Specifications and Best
Practices

Safety glasses with side
_ shields or goggles. A face
Eye and Face Protection ] ]
shield may be required for

splash hazards.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.
Ensure a tight fit.

Chemical-resistant gloves
) ] (e.g., nitrile, neoprene). A lab
Skin and Body Protection _ _
coat or chemical-resistant

apron.

Gloves should be inspected for
tears or holes before use.
Remove and dispose of
contaminated gloves properly.
Wash hands thoroughly after
handling. A lab coat should be

worn over personal clothing.

A NIOSH-approved respirator
) ) is required if working with
Respiratory Protection ]
powders or in a poorly

ventilated area.

Use a respirator with a
particulate filter. Ensure proper
fit testing and training for

respirator use.

Foot Protection Closed-toe shoes.

Shoes should be made of a
material that provides

protection from spills.
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Operational Plan: Safe Handling and Storage

Adherence to strict operational procedures is critical to prevent contamination and accidental
exposure.

3.1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.
o Store in a tightly sealed, properly labeled container.

» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

» Follow the storage temperature recommendations provided on the product insert.

3.2. Handling Procedures:

Preparation: Work in a designated area, such as a chemical fume hood, to minimize
inhalation exposure, especially when handling the solid form to avoid dust formation.

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
handling the compound.

» Weighing and Aliquoting: If weighing the solid form, do so in a fume hood or a ventilated
balance enclosure. Use appropriate tools to handle the substance and avoid creating dust.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: After handling, decontaminate all work surfaces and equipment. Remove and
dispose of PPE as described in the disposal plan. Wash hands thoroughly with soap and
water.

3.3. Spill and Emergency Procedures:

e Minor Spills:
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Evacuate the immediate area.

[e]

o

Wear appropriate PPE, including respiratory protection.

[¢]

Cover the spill with an absorbent material.

[¢]

Carefully sweep or scoop up the material and place it in a sealed container for disposal.
o Clean the spill area with a suitable decontamination solution.
o Major Spills:
o Evacuate the laboratory and notify emergency personnel.
o Restrict access to the area.
o Follow institutional emergency procedures.
» First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

Proper disposal of Formononetin-D3 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

4.1. Waste Characterization:
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e Formononetin-D3 waste is considered hazardous chemical waste.
4.2. Disposal Procedures:

e Solid Waste: Collect all solid waste, including unused product and contaminated materials
(e.g., weigh paper, pipette tips), in a clearly labeled, sealed, and puncture-resistant
container.

e Liquid Waste: Collect liquid waste in a compatible, sealed, and clearly labeled container. Do
not mix with other incompatible waste streams.

» Contaminated PPE: Dispose of all contaminated PPE, such as gloves and disposable lab
coats, as hazardous waste.

o Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal company, following all local, state, and federal regulations. Do not dispose of down
the drain or in regular trash.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Formononetin-
D3.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12403468?utm_src=pdf-body
https://www.benchchem.com/product/b12403468?utm_src=pdf-body
https://www.benchchem.com/product/b12403468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Formononetin-D3 Safe Handling Workflow
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Caption: Workflow for safe handling of Formononetin-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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